Cas no 1214338-44-9 (2-(3,5-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3,5-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid
• CAS No: 1214338-44-9
• MF: C₁₈H₁₄N₂O₃
• MW: 306.315364360809
• CID: 4909193
• Update Time: 2025-05-21

2-(3,5-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

• Inchi： 1S/C18H14N2O3/c21-17(18(22)23)16-8-14(12-3-1-5-19-10-12)7-15(9-16)13-4-2-6-20-11-13/h1-11,17,21H,(H,22,23)
• InChI Key： VOVXZYPDFPGMRC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C2C=NC=CC=2)C=C(C2C=NC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 378
• XLogP3: 1.9
• Topological Polar Surface Area: 83.3

Additional information on 2-(3,5-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

Compound CAS No 1214338-44-9: 2-(3,5-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic Acid

The compound CAS No 1214338-44-9, also known as 2-(3,5-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent studies.

The molecular structure of this compound is characterized by a central phenyl ring substituted with two pyridin-3-yl groups at the 3 and 5 positions. The phenyl group is further connected to a hydroxyacetic acid moiety via a methylene bridge. This arrangement imparts the compound with distinctive electronic and steric properties, making it a valuable molecule for research in fields such as drug discovery, material science, and organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including coupling reactions and catalytic processes, to achieve high yields and purity levels. These methods have been optimized to address challenges such as regioselectivity and stereocontrol, which are critical for maintaining the integrity of the compound's structure.

The compound's applications are vast and varied. In the pharmaceutical industry, it has shown potential as a lead compound for drug development due to its ability to interact with specific biological targets. Studies have demonstrated its activity in inhibiting certain enzymes and receptors, making it a candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also found utility in material science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of semiconductors and light-emitting diodes (LEDs). Recent research has explored its ability to form self-assembled monolayers and its potential as a building block for advanced materials.

The physical and chemical properties of this compound have been extensively studied. Its solubility, stability, and reactivity under various conditions have been characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its behavior in different environments and its suitability for various applications.

Furthermore, the compound's biocompatibility has been evaluated in preclinical studies. Results indicate that it exhibits low toxicity levels under experimental conditions, which is a critical factor for its consideration in therapeutic applications. However, further research is required to fully understand its pharmacokinetics and long-term effects.

In conclusion, the compound CAS No 1214338-44-9 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with its promising properties, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in scientific innovation.